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Compound of Interest

Compound Name: Loureiriol

Cat. No.: B3395392

Loureiriol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical summary of the current knowledge on
Loureiriol, a homoisoflavonoid compound. Due to the limited availability of in-depth research
on this specific molecule, this guide also contextualizes information with data on related
compounds where relevant, while clearly indicating the gaps in the current scientific literature.

Chemical Identity

Loureiriol is identified by the following chemical nomenclature and identifiers.

Parameter Value Reference
Common Name Loureiriol
CAS Number 479195-44-3

(3R)-5,7-dihydroxy-3-[(4-
hydroxyphenyl)methyl]-6-

IUPAC Name }
methyl-2,3-dihydrochromen-4-
one

Molecular Formula C17H1605

Molecular Weight 300.31 g/mol
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Biological Activity

Direct scientific evidence for the biological activity of Loureiriol is scarce. One supplier
datasheet notes that it possesses "weak anticancer effects," however, the primary research
supporting this claim is not readily available in the public domain.

A structurally similar homoisoflavonoid, (3R)-2,3-Dihydro-5,7-dihydroxy-3-[(4-
hydroxyphenyl)methyl]-4H-1-benzopyran-4-one, which lacks the C-6 methyl group of
Loureiriol, has been reported to exhibit significant inhibitory effects on human retinal
microvascular endothelial cells. This suggests a potential area of investigation for Loureiriol's
bioactivity.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Loureiriol are not extensively documented in publicly accessible scientific literature.

Isolation

A related compound, (3R)-5, 7-dihydroxy- 3-(4-hydroxybenzyl)- 6-methyl-chroman-4-one, was
isolated from lllicium dunnianum. The general methodology involved various chromatographic
techniques for separation and purification, with structural elucidation confirmed by
physicochemical and spectral data. A similar approach could presumably be applied for the
isolation of Loureiriol from natural sources.

Signaling Pathways and Mechanisms of Action

There is currently no available information detailing the specific signaling pathways or
molecular mechanisms of action for Loureiriol.

Logical Relationships and Workflows

Given the absence of detailed experimental data for Loureiriol, a logical workflow for future
research can be proposed.
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Caption: Proposed research workflow for Loureiriol.

Conclusion

Loureiriol (CAS: 479195-44-3) is a defined chemical entity with a known structure. However, a
significant gap exists in the scientific literature regarding its biological activities, mechanisms of
action, and detailed experimental protocols. The information on structurally similar compounds
suggests that it may possess noteworthy biological effects, warranting further investigation. The
provided workflow outlines a potential path for future research to elucidate the therapeutic
potential of this molecule. This document serves as a foundational guide for researchers and
professionals in the field of drug development, highlighting both the known aspects of
Loureiriol and the opportunities for novel discovery.

 To cite this document: BenchChem. [Loureiriol CAS number and IUPAC name]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395392#loureiriol-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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